peritoxin A
peritoxin A
Brand Name:
Vulcanchem
CAS No.:
145585-98-4
VCID:
VC0136972
InChI:
InChI=1S/C20H29Cl3N4O9/c1-6(28)2-10(21)20(23)12(14(22)19(35)36)13(20)17(33)26-8(4-11(30)31)16(32)27-15-9(29)3-7(24)5-25-18(15)34/h6-10,12-15,28-29H,2-5,24H2,1H3,(H,25,34)(H,26,33)(H,27,32)(H,30,31)(H,35,36)
SMILES:
CC(CC(C1(C(C1C(=O)NC(CC(=O)O)C(=O)NC2C(CC(CNC2=O)N)O)C(C(=O)O)Cl)Cl)Cl)O
Molecular Formula:
C20H29Cl3N4O9
Molecular Weight:
575.8 g/mol
peritoxin A
CAS No.: 145585-98-4
Main Products
VCID: VC0136972
Molecular Formula: C20H29Cl3N4O9
Molecular Weight: 575.8 g/mol
| CAS No. | 145585-98-4 |
|---|---|
| Product Name | peritoxin A |
| Molecular Formula | C20H29Cl3N4O9 |
| Molecular Weight | 575.8 g/mol |
| IUPAC Name | 4-[(6-amino-4-hydroxy-2-oxoazepan-3-yl)amino]-3-[[3-[carboxy(chloro)methyl]-2-chloro-2-(1-chloro-3-hydroxybutyl)cyclopropanecarbonyl]amino]-4-oxobutanoic acid |
| Standard InChI | InChI=1S/C20H29Cl3N4O9/c1-6(28)2-10(21)20(23)12(14(22)19(35)36)13(20)17(33)26-8(4-11(30)31)16(32)27-15-9(29)3-7(24)5-25-18(15)34/h6-10,12-15,28-29H,2-5,24H2,1H3,(H,25,34)(H,26,33)(H,27,32)(H,30,31)(H,35,36) |
| Standard InChIKey | BCPPKCDYZCXCGK-UHFFFAOYSA-N |
| SMILES | CC(CC(C1(C(C1C(=O)NC(CC(=O)O)C(=O)NC2C(CC(CNC2=O)N)O)C(C(=O)O)Cl)Cl)Cl)O |
| Canonical SMILES | CC(CC(C1(C(C1C(=O)NC(CC(=O)O)C(=O)NC2C(CC(CNC2=O)N)O)C(C(=O)O)Cl)Cl)Cl)O |
| Synonyms | peritoxin A |
| PubChem Compound | 132732 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume